2,3,4,5,6-pentamethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
Description
2,3,4,5,6-pentamethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H32N2O2S and its molecular weight is 400.58. The purity is usually 95%.
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Scientific Research Applications
Antitumor Agents
Tetrahydroquinoline derivatives bearing the sulfonamide moiety have been synthesized and evaluated for their antitumor activity. Certain compounds demonstrated potency against tumor cells, showing more effectiveness than the reference drug Doxorubicin in vitro. This highlights the potential of tetrahydroquinoline sulfonamide derivatives as a new class of antitumor agents (Alqasoumi et al., 2010).
Human Beta3 Adrenergic Receptor Agonists
Derivatives containing a benzenesulfonamide moiety have been examined as human beta3 adrenergic receptor (AR) agonists. Notable compounds from this study showed significant selectivity and potency, suggesting potential applications in treating metabolic disorders (Parmee et al., 2000).
Human Carbonic Anhydrase Inhibitors
A series of benzenesulfonamides were designed to improve selectivity towards druggable isoforms of human carbonic anhydrases (hCAs). Some compounds exhibited remarkable inhibition for specific hCA isoforms, indicating their potential in therapeutic applications, including glaucoma and edema treatments (Bruno et al., 2017).
Alzheimer’s Disease Treatment
Hybrid compounds combining 4-amino-2,3-polymethylene-quinoline and p-tolylsulfonamide showed potent inhibitory activity against enzymes linked to Alzheimer's disease. These findings support the development of these compounds as potential multifunctional agents for treating Alzheimer's (Makhaeva et al., 2020).
Catalysts for Transfer Hydrogenation
Half-sandwich ruthenium complexes containing aromatic sulfonamides have been synthesized and demonstrated good activity as catalysts in the transfer hydrogenation of acetophenone derivatives. This suggests their utility in synthetic organic chemistry and industrial applications (Dayan et al., 2013).
properties
IUPAC Name |
2,3,4,5,6-pentamethyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O2S/c1-15-16(2)18(4)23(19(5)17(15)3)28(26,27)24-12-11-20-9-10-22-21(14-20)8-7-13-25(22)6/h9-10,14,24H,7-8,11-13H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQAONMMCVXJVHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NCCC2=CC3=C(C=C2)N(CCC3)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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